![molecular formula C13H16N4OS B2484090 N-(2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl)thiophene-2-carboxamide CAS No. 1448058-05-6](/img/structure/B2484090.png)
N-(2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl)thiophene-2-carboxamide
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Overview
Description
N-(2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C13H16N4OS and its molecular weight is 276.36. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactions
Synthesis of Thieno[2,3-d]pyrimidines : A study by Davoodnia et al. (2009) explored the synthesis of thieno[2,3-d]pyrimidines using 2-amino-4,5-dimethylthiophene-3-carboxamide and iso(and isothio)cyanates. This process was performed under microwave irradiation, producing various derivatives, including 5,6-dimethylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione.
Creation of Pyridino[2,3-d]pyrimidin-4-one Derivatives : In research by Hassneen and Abdallah (2003), 2-Thioxopyrimidinyl-5-(N,N-dimethylamino)formamidine was used to produce pyridino[2,3-d]pyrimidin-4-ones, demonstrating the compound's utility in creating novel chemical structures.
Novel Thiophene and Thienopyrimidine Derivatives : A study by Ghorab et al. (2013) involved the synthesis of new thiophene derivatives, including ethyl-4,5-dimethyl-2-(3-(3,4,5-trimethoxyphenyl)thioureido)thiophene-3-carboxylate, showcasing the versatility of thiophene derivatives in chemical synthesis.
Biological and Medicinal Applications
Biological Activities of Thiophene Derivatives : Vasu et al. (2003) found that certain thiophene-3-carboxamide derivatives exhibit antibacterial and antifungal activities. This indicates potential applications in the development of new antimicrobial agents.
Antiproliferative Properties : The study by Ghorab et al. (2013) also assessed the antiproliferative activity of their synthesized compounds, finding notable activity against breast and colon cancer cell lines.
Potential Antitumor Agents : Research by Denny et al. (1987) on derivatives of N-[2-(dimethylamino)ethyl]-9-aminoacridine-4-carboxamide revealed that these compounds have in vivo antitumor activity, indicating potential for cancer treatment.
Future Directions
Thiophene-2-carboxamide derivatives have shown promising pharmacological characteristics . They have a wide range of biological and medicinal activities such as neuroprotective, antioxidant, anticancer, antifungal, antitumor, antibacterial, antitubercular, analgesic and/or diuretic . Therefore, these compounds could be used as promising structures in the development of more potent pharmaceutical agents in the future .
Mechanism of Action
Target of Action
Similar compounds have been shown to target the actin-related protein 2/3 complex . This complex plays a crucial role in the regulation of actin polymerization, which is essential for cellular processes such as shape change, movement, and intracellular trafficking .
Mode of Action
It is known that similar compounds interact with their targets, leading to changes in cellular processes . For instance, they can inhibit the activity of their target proteins, leading to alterations in cellular functions .
Pharmacokinetics
It is known that the pharmacokinetic properties of a drug can significantly impact its bioavailability and therapeutic efficacy .
Result of Action
Similar compounds have been shown to have cytotoxic activity in vitro , suggesting that they may have potential anticancer effects.
Action Environment
It is known that factors such as ph, temperature, and the presence of other substances can influence the action of a compound .
Properties
IUPAC Name |
N-[2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N4OS/c1-8-11(9(2)15-13(14-8)17(3)4)16-12(18)10-6-5-7-19-10/h5-7H,1-4H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSNULRMVFXMJNT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC(=N1)N(C)C)C)NC(=O)C2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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